Cas no 2159847-43-3 (1-methyl-5-1-(2-methylpropyl)-1H-pyrazol-5-yl-1H-pyrazol-4-amine)

• Product Name: 1-methyl-5-1-(2-methylpropyl)-1H-pyrazol-5-yl-1H-pyrazol-4-amine
• CAS No: 2159847-43-3
• MF: C₁₁H₁₇N₅
• MW: 219.286181211472
• CID: 6290239
• PubChem ID: 165613481
• Update Time: 2025-07-01

1-methyl-5-1-(2-methylpropyl)-1H-pyrazol-5-yl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-1-(2-methylpropyl)-1H-pyrazol-5-yl-1H-pyrazol-4-amine
• EN300-1738340
• 1-methyl-5-[1-(2-methylpropyl)-1H-pyrazol-5-yl]-1H-pyrazol-4-amine
• 2159847-43-3

• Inchi： 1S/C11H17N5/c1-8(2)7-16-10(4-5-13-16)11-9(12)6-14-15(11)3/h4-6,8H,7,12H2,1-3H3
• InChI Key： ILVORBFJNNWJMM-UHFFFAOYSA-N
• SMILES： N1(C(=CC=N1)C1=C(C=NN1C)N)CC(C)C

Computed Properties

• Exact Mass: 219.14839556g/mol
• Monoisotopic Mass: 219.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.7Ų

Additional information on 1-methyl-5-1-(2-methylpropyl)-1H-pyrazol-5-yl-1H-pyrazol-4-amine

Introduction to CAS No 2159847-43-3: 1-Methyl-5-(1-(2-Methylpropyl)-1H-Pyrazol-5-Yl)-1H-Pyrazol-4-Amine

The compound CAS No 2159847-43-3, also known as 1-methyl-5-(1-(2-methylpropyl)-1H-pyrazol-5-yl)-1H-pyrazol-4-amine, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound belongs to the class of pyrazole derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this compound features two pyrazole rings, with one ring substituted by a methyl group and the other bearing a 2-methylpropyl substituent. This combination of functional groups imparts the molecule with versatile reactivity and selectivity, making it an attractive target for both academic and industrial research.

Recent studies have highlighted the potential of CAS No 2159847-43-3 as a key intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel antitumor agents and anti-inflammatory drugs. The compound's ability to act as a precursor for more complex molecular architectures has been leveraged in the creation of drugs targeting specific molecular pathways involved in cancer progression and chronic inflammatory diseases. These findings underscore the importance of understanding the synthesis, characterization, and biological evaluation of this compound.

The synthesis of CAS No 2159847-43-3 involves a multi-step process that typically begins with the preparation of pyrazole precursors. One common approach is the use of condensation reactions between aldehydes or ketones and ammonia or its derivatives, followed by substitution reactions to introduce the desired substituents. Recent advancements in catalytic methods, such as the use of transition metal catalysts, have significantly improved the efficiency and selectivity of these reactions. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the pyrazole rings with high precision, ensuring optimal yields and purity levels.

In terms of applications, CAS No 2159847-43-3 has shown promise in various sectors. In pharmaceuticals, it serves as a building block for designing drugs with enhanced bioavailability and efficacy. Its ability to modulate enzyme activity and receptor binding makes it a valuable tool in drug discovery programs targeting diseases such as neurodegenerative disorders and cardiovascular conditions. Additionally, in agrochemicals, this compound has been investigated for its potential as a pesticide or herbicide, offering an eco-friendly alternative to traditional chemical agents.

From a materials science perspective, CAS No 2159847-43-3 exhibits interesting electronic properties that make it suitable for applications in organic electronics. Its conjugated π-system allows for efficient charge transport, which is crucial for devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent research has focused on optimizing its solubility and stability under operational conditions to enhance device performance.

The characterization of CAS No 2159847